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Abstract
This technical guide provides a comprehensive overview of the solubility of calcium iodate
(Ca(IO₃)₂) in water at various temperatures. Aimed at researchers, scientists, and professionals

in drug development, this document consolidates quantitative solubility data, details a robust

experimental protocol for its determination, and illustrates key processes through clear

diagrams. Understanding the temperature-dependent solubility of calcium iodate is crucial for

its application in various scientific and industrial fields, including its use as an iodine

supplement and in chemical synthesis.

Introduction
Calcium iodate, an inorganic salt, is a significant source of iodine.[1] Its solubility in water is a

critical parameter that dictates its bioavailability and utility in various applications. The

dissolution of calcium iodate in water is an equilibrium process, and its extent is influenced by

several factors, most notably temperature. Generally, the solubility of calcium iodate increases

with a rise in temperature.[2] This guide serves as a practical resource for laboratory

professionals, offering precise data and methodologies for the accurate determination and

understanding of calcium iodate's solubility characteristics.

The dissolution of calcium iodate in water can be represented by the following equilibrium

reaction:

Ca(IO₃)₂(s) ⇌ Ca²⁺(aq) + 2IO₃⁻(aq)
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The equilibrium constant for this process is the solubility product constant (Ksp), expressed as:

Ksp = [Ca²⁺][IO₃⁻]²

This guide will delve into the quantitative aspects of this equilibrium at different temperatures

and provide a detailed procedure for its experimental verification.

Quantitative Solubility Data
The solubility of calcium iodate in water exhibits a clear positive correlation with temperature.

The data compiled from various sources is presented in Table 1.

Temperature (°C) Solubility (g / 100 mL of H₂O)

0 0.09[1][3]

20 0.24[3][4]

30 0.38[4]

40 0.52[4]

60 0.65[4]

80 0.66[4]

90 0.67[3][4]

Experimental Protocol for Determining Calcium
Iodate Solubility
The determination of calcium iodate solubility is commonly achieved through the iodometric

titration of a saturated solution. This method involves the quantification of the iodate ion (IO₃⁻)

concentration, from which the solubility can be calculated. The following protocol is a

synthesized procedure based on established laboratory methods.[2][5][6]

Materials and Reagents
Calcium iodate (Ca(IO₃)₂)
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Potassium iodide (KI), solid

Standardized sodium thiosulfate (Na₂S₂O₃) solution (e.g., 0.05 M)

Hydrochloric acid (HCl), 1 M

Starch indicator solution, 0.5%

Deionized water

Thermostatic water bath

Magnetic stirrer and stir bars

Burette, 50 mL

Pipettes, 10 mL and 25 mL

Erlenmeyer flasks, 250 mL

Volumetric flasks

Filter paper and funnel

Analytical balance

Preparation of Saturated Calcium Iodate Solution
Add an excess amount of solid calcium iodate to a known volume of deionized water in an

Erlenmeyer flask.

Place the flask in a thermostatic water bath set to the desired temperature.

Stir the solution vigorously using a magnetic stirrer for a sufficient time (e.g., 24 hours) to

ensure equilibrium is reached.

Allow the undissolved solid to settle.
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Carefully filter the supernatant through a filter paper to remove any solid particles, collecting

the clear saturated solution. It is crucial to maintain the temperature of the solution during

filtration.

Titration Procedure
Pipette a precise volume (e.g., 10.00 mL) of the clear, saturated calcium iodate solution into

a 250 mL Erlenmeyer flask.[2]

Add approximately 25 mL of deionized water.

Add about 1-2 grams of solid potassium iodide (KI) to the flask and swirl to dissolve.[5]

Add 10 mL of 1 M hydrochloric acid (HCl) to the solution. The solution will turn a yellow-

brown color due to the formation of iodine (I₂).[5]

Reaction: IO₃⁻(aq) + 5I⁻(aq) + 6H⁺(aq) → 3I₂(aq) + 3H₂O(l)

Immediately begin titrating with the standardized sodium thiosulfate (Na₂S₂O₃) solution from

a burette until the yellow-brown color of the iodine fades to a pale yellow.

Add a few drops of starch indicator solution. The solution will turn a deep blue-black color.

Continue the titration dropwise with constant swirling until the blue-black color disappears,

indicating the endpoint.

Reaction: I₂(aq) + 2S₂O₃²⁻(aq) → 2I⁻(aq) + S₄O₆²⁻(aq)

Record the volume of Na₂S₂O₃ solution used.

Repeat the titration at least two more times for each temperature point to ensure accuracy.

Calculation of Solubility
Calculate the moles of sodium thiosulfate used in the titration.

From the stoichiometry of the reactions, determine the moles of iodate ions present in the

titrated sample.
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Calculate the molar concentration of iodate ions in the saturated solution.

Based on the dissolution equilibrium, calculate the molar solubility (s) of calcium iodate.

Convert the molar solubility to grams per 100 mL of water.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of calcium
iodate solubility.
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Solution Preparation

Titration

Data Analysis

Prepare Saturated Ca(IO₃)₂ Solution at a Specific Temperature

Filter to Remove Undissolved Solid

Pipette a Known Volume of Saturated Solution

Add KI and HCl

Titrate with Standardized Na₂S₂O₃

Add Starch Indicator Near Endpoint

Observe Color Change to Determine Endpoint

Calculate Moles of Reactants

Determine [IO₃⁻]

Calculate Solubility of Ca(IO₃)₂

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of calcium iodate.
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Temperature-Solubility Relationship
The relationship between temperature and the solubility of calcium iodate is a direct one, as

depicted in the diagram below.

Increase in Temperature Increased Kinetic Energy of Water Moleculesleads to Increased Rate of Dissolutioncauses Higher Solubility of Ca(IO₃)₂results in

Click to download full resolution via product page

Caption: The logical relationship between temperature and calcium iodate solubility.

Conclusion
This technical guide has presented a consolidated set of data on the solubility of calcium
iodate in water at different temperatures, a detailed experimental protocol for its determination,

and illustrative diagrams to aid in the understanding of the process and underlying principles.

The provided information is intended to be a valuable resource for researchers and

professionals, facilitating accurate and reproducible experimental work involving calcium
iodate. The temperature-dependent nature of its solubility is a key characteristic that must be

considered in its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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